Cas no 2228756-23-6 (2-(4-aminobutyl)benzene-1,3,5-triol)

• Product Name: 2-(4-aminobutyl)benzene-1,3,5-triol
• CAS No: 2228756-23-6
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5967189
• PubChem ID: 165612721
• Update Time: 2025-09-27

2-(4-aminobutyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminobutyl)benzene-1,3,5-triol
• EN300-1735847
• 2228756-23-6

• Inchi： 1S/C10H15NO3/c11-4-2-1-3-8-9(13)5-7(12)6-10(8)14/h5-6,12-14H,1-4,11H2
• InChI Key： VVXTZIBBLWFJEA-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1CCCCN)O)O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(4-aminobutyl)benzene-1,3,5-triol

Introduction to 2-(4-aminobutyl)benzene-1,3,5-triol (CAS No: 2228756-23-6)

2-(4-aminobutyl)benzene-1,3,5-triol, identified by the Chemical Abstracts Service Number (CAS No) 2228756-23-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This trisubstituted benzene derivative features a benzene core substituted with three hydroxyl groups at the 1, 3, and 5 positions, along with an amine-substituted butyl chain at the 4-position. The unique structural configuration of this compound imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of 2-(4-aminobutyl)benzene-1,3,5-triol consists of a phenolic backbone that is highly versatile in terms of reactivity and functionalization. The presence of three hydroxyl groups enhances its solubility in polar solvents and allows for further derivatization through etherification, esterification, or condensation reactions. The amine-substituted butyl group introduces basicity and potential interactions with nucleophilic sites in biological systems. This combination of functional groups makes the compound a valuable intermediate in synthesizing more complex molecules.

In recent years, 2-(4-aminobutyl)benzene-1,3,5-triol has been studied for its potential applications in medicinal chemistry. Its structural motif resembles natural products such as flavonoids and polyphenols, which are known for their antioxidant and anti-inflammatory properties. Preliminary studies suggest that derivatives of this compound may exhibit similar bioactivities while offering novel mechanisms of action. The benzene ring with multiple hydroxyl substituents provides a scaffold for designing molecules that can interact with biological targets such as enzymes or receptors.

One of the most intriguing aspects of 2-(4-aminobutyl)benzene-1,3,5-triol is its potential as a chiral building block. The presence of multiple stereocenters allows for the synthesis of enantiomerically pure compounds, which are often required in pharmaceutical applications to ensure optimal efficacy and minimize side effects. Researchers have explored asymmetric synthesis strategies to produce enantiomerically enriched derivatives of this compound, which could lead to the development of new drugs with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in 2-(4-aminobutyl)benzene-1,3,5-triol due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions are crucial for drug-receptor binding affinity and selectivity. Computational studies have been conducted to model the binding modes of this compound with various protein targets, providing insights into its potential therapeutic applications. For instance, it has been hypothesized that derivatives of this compound could interact with kinases or transcription factors involved in cancer pathways.

Material scientists have also explored the properties of 2-(4-aminobutyl)benzene-1,3,5-triol for applications in advanced materials. Its rigid aromatic core and flexible butyl chain make it a suitable candidate for designing polymers or liquid crystals with tailored mechanical and optical properties. Additionally, the compound’s ability to undergo cross-linking reactions suggests potential uses in coatings or adhesives where thermal stability and chemical resistance are desired.

The synthesis of 2-(4-aminobutyl)benzene-1,3,5-triol presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes involve multi-step organic transformations that require careful control over reaction conditions to avoid unwanted side products. However, advances in catalytic methods have enabled more efficient and scalable syntheses of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the benzene ring with high selectivity.

Recent research has also focused on green chemistry approaches to synthesize 2-(4-aminobutyl)benzene-1,3,5-triol, emphasizing sustainable practices such as solvent-free reactions or use of renewable feedstocks. These efforts align with global initiatives to reduce the environmental impact of chemical manufacturing while maintaining high yields and purity standards. Such innovations not only improve the sustainability of producing this compound but also enhance its accessibility for further research and development.

The biological activity of 2-(4-aminobutyl)benzene-1,3,5-triol continues to be a subject of intense investigation. In vitro studies have demonstrated that certain derivatives exhibit inhibitory effects on enzymes associated with metabolic disorders or inflammatory diseases. These findings warrant further exploration through preclinical studies to assess their safety and efficacy in vivo. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these laboratory findings into tangible therapeutic benefits for patients.

The future prospects for 2-(4-aminobutyl)benzene-1,3,5-triol are promising as new synthetic methodologies continue to emerge and our understanding of its biological properties deepens. Continued investment in research infrastructure and interdisciplinary collaborations will be crucial to unlocking its full potential across multiple domains. Whether used as a drug intermediate or a material precursor, this compound represents an important milestone in synthetic chemistry and its applications.